Cas no 1823898-48-1 (1',2'-Dihydrospiro[cyclopropane-1,3'-pyrrolo[2,3-C]pyridine])

• Product Name: 1',2'-Dihydrospiro[cyclopropane-1,3'-pyrrolo[2,3-C]pyridine]
• CAS No: 1823898-48-1
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 4827763
• Update Time: 2025-05-25

1',2'-Dihydrospiro[cyclopropane-1,3'-pyrrolo[2,3-C]pyridine] Chemical and Physical Properties

Names and Identifiers

• 1',2'-DIHYDROSPIRO[CYCLOPROPANE-1,3'-PYRROLO[2,3-C]PYRIDINE]
• 1',2'-Dihydrospiro[cyclopropane-1,3'-pyrrolo[2,3-C]pyridine]

• Inchi： 1S/C9H10N2/c1-4-10-5-8-7(1)9(2-3-9)6-11-8/h1,4-5,11H,2-3,6H2
• InChI Key： NWJJXEHXIOHBBN-UHFFFAOYSA-N
• SMILES： N1C2C=NC=CC=2C2(C1)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 174
• XLogP3: 1.2
• Topological Polar Surface Area: 24.9

Additional information on 1',2'-Dihydrospiro[cyclopropane-1,3'-pyrrolo[2,3-C]pyridine]

Introduction to 1',2'-Dihydrospiro[cyclopropane-1,3'-pyrrolo[2,3-C]pyridine] (CAS No. 1823898-48-1)

1',2'-Dihydrospiro[cyclopropane-1,3'-pyrrolo[2,3-C]pyridine] is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry due to its intriguing pharmacological properties. This spirocyclic scaffold, characterized by a cyclopropane ring linked to a pyrrolopyridine moiety, presents a promising platform for the development of novel therapeutic agents. The compound's molecular architecture suggests potential interactions with biological targets, making it a subject of intense research interest.

The CAS No. 1823898-48-1 identifier firmly establishes this molecule as a distinct chemical entity, facilitating precise referencing in scientific literature and patent filings. The spirocyclic nature of the compound introduces rigidity into the molecular structure, which can influence its binding affinity and metabolic stability. This feature is particularly valuable in drug design, where optimizing both efficacy and bioavailability is paramount.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1',2'-Dihydrospiro[cyclopropane-1,3'-pyrrolo[2,3-C]pyridine] with various biological targets. Molecular docking studies indicate that this compound may interact with enzymes and receptors involved in critical cellular pathways, including those related to inflammation and neurodegeneration. Such interactions are of great interest for developing treatments against multifactorial diseases.

The pyrrolopyridine moiety is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drug candidates due to its ability to modulate biological activity. In 1',2'-Dihydrospiro[cyclopropane-1,3'-pyrrolo[2,3-C]pyridine], this scaffold is fused with a cyclopropane ring, which is known for its unique electronic properties and ability to engage in non-bonded interactions with biological targets. This combination of structural elements suggests that the compound may exhibit dual functionality, enhancing its therapeutic potential.

Investigations into the pharmacokinetic properties of 1',2'-Dihydrospiro[cyclopropane-1,3'-pyrrolo[2,3-C]pyridine] have revealed promising results regarding its solubility and metabolic stability. These characteristics are crucial for determining the feasibility of clinical translation. Preliminary in vitro studies suggest that the compound exhibits moderate solubility in aqueous media and undergoes slow metabolic degradation, indicating a favorable pharmacokinetic profile.

The synthesis of 1',2'-Dihydrospiro[cyclopropane-1,3'-pyrrolo[2,3-C]pyridine] presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Recent methodologies involving transition-metal-catalyzed reactions have shown promise in constructing such complex scaffolds efficiently. These advances have opened new avenues for exploring analogues of this compound with tailored pharmacological properties.

In the context of drug discovery, 1',2'-Dihydrospiro[cyclopropane-1,3'-pyrrolo[2,3-C]pyridine] represents an example of how structural innovation can lead to the identification of novel therapeutic candidates. The integration of cyclopropane and pyrrolopyridine moieties into a single molecule creates a unique chemical space that may be exploited for addressing unmet medical needs. As research progresses, it is anticipated that more derivatives of this scaffold will be synthesized and evaluated for their biological activity.

The growing interest in spirocyclic compounds stems from their ability to mimic natural product structures while offering synthetic accessibility. 1',2'-Dihydrospiro[cyclopropane-1,3'-pyrrolo[2,3-C]pyridine] exemplifies this trend by combining two pharmacologically relevant moieties into a single entity. This approach aligns with the principles of structure-based drug design, where the three-dimensional arrangement of atoms in a molecule dictates its interaction with biological targets.

Future studies on 1',2'-Dihydrospiro[cyclopropane-1,3'-pyrrolo[2,3-C]pyridine] are likely to focus on elucidating its mechanism of action through both computational and experimental methods. Understanding how this compound interacts with its targets at the molecular level will provide insights into its therapeutic potential and guide the development of next-generation derivatives. Additionally, exploring its efficacy in preclinical models will be essential for assessing its suitability for further clinical development.

The versatility of CAS No. 1823898-48-1 as a starting point for medicinal chemistry innovation underscores its significance in modern drug discovery. By leveraging advanced synthetic techniques and computational tools, researchers can rapidly explore diverse chemical space around this core scaffold. This iterative process is key to identifying molecules with optimized pharmacological profiles for treating complex diseases.